ethyl 4-{[{[(2-methylphenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoate

• IUPAC Name: ethyl 4-[[(Z)-N-(2-methylphenyl)sulfonyl-C-phenylcarbonimidoyl]amino]benzoate
• InChI: InChI=1S/C23H22N2O4S/c1-3-29-23(26)19-13-15-20(16-14-19)24-22(18-10-5-4-6-11-18)25-30(27,28)21-12-8-7-9-17(21)2/h4-16H,3H2,1-2H3,(H,24,25)
• InChI Key: HWFVHZCQEAUGJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=NS(=O)(=O)C2=CC=CC=C2C)C3=CC=CC=C3
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N/C(=N\S(=O)(=O)C2=CC=CC=C2C)/C3=CC=CC=C3
• Molecular Formula: C23H22N2O4S
• Molecular Weight: 422.5 g/mol

Description

Ethyl 4-{[{[(2-methylphenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoate, also known as ESI or Ethyl Sulfonyl Imino Benzoate, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method that involves the reaction of 4-aminobenzoic acid ethyl ester with 2-methylbenzenesulfonyl chloride and benzylamine. In

Mechanism of Action

The mechanism of action of ethyl 4-{[{[(2-methylphenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a signaling pathway that is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. In addition, this compound has been shown to have electrochemical properties that make it a potential candidate for use in batteries and other electronic devices.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[{[(2-methylphenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have low toxicity in animal models. However, there are also limitations to the use of this compound in lab experiments. It is a relatively new compound, and there is still much to be learned about its properties and potential applications. In addition, this compound may have limited solubility in certain solvents, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on ethyl 4-{[{[(2-methylphenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoate. One area of interest is the development of new drugs based on the anti-inflammatory and analgesic properties of this compound. Another area of interest is the use of this compound in cancer treatment, as it has been shown to have potential as a cancer therapy. In addition, there is potential for the use of this compound in materials science, particularly in the development of new electronic devices. Further research is needed to fully understand the properties and potential applications of this compound.

Synthesis Methods

The synthesis of ethyl 4-{[{[(2-methylphenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoate involves a reaction between 4-aminobenzoic acid ethyl ester, 2-methylbenzenesulfonyl chloride, and benzylamine. The reaction is carried out in the presence of a base, typically triethylamine, and a solvent, such as dichloromethane. The product is then purified using column chromatography to obtain pure this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

Ethyl 4-{[{[(2-methylphenyl)sulfonyl]imino}(phenyl)methyl]amino}benzoate has been studied extensively for its potential applications in various fields. In the field of medicine, this compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. This compound has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells. In addition to its medical applications, this compound has also been studied for its potential use in materials science, as it has been shown to have electrochemical properties that make it a potential candidate for use in batteries and other electronic devices.